Cas no 78982-78-2 (2-amino-1-(3,5-dichlorophenyl)ethan-1-ol)

2-Amino-1-(3,5-dichlorophenyl)ethan-1-ol is a chiral β-amino alcohol derivative featuring a dichlorophenyl substituent, which imparts distinct electronic and steric properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structural motif, combining an amino group and a hydroxyl group on adjacent carbons, makes it valuable for asymmetric synthesis and catalysis. The presence of electron-withdrawing chlorine atoms enhances reactivity in nucleophilic substitution and coupling reactions. High purity and well-defined stereochemistry are critical for its applications in enantioselective transformations. The compound is typically handled under controlled conditions due to its sensitivity to moisture and oxidation.
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol structure
78982-78-2 structure
Product Name:2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
CAS No:78982-78-2
MF:C8H9Cl2NO
MW:206.069160223007
MDL:MFCD11042307
CID:562322
PubChem ID:3782382
Update Time:2025-05-27

2-amino-1-(3,5-dichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-(aminomethyl)-3,5-dichloro-
    • 2-amino-1-(3,5-dichlorophenyl)ethanol
    • 3,5-Dichloro-a-aminomethylbenzyl alcohol
    • 2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
    • CHEMBL3988796
    • AKOS009159154
    • 78982-78-2
    • Z452431482
    • MFCD11042307
    • SCHEMBL8402182
    • SWDAVNPCXAGELD-UHFFFAOYSA-N
    • F2189-1011
    • BDBM50278965
    • EN300-80729
    • DTXSID30396347
    • MDL: MFCD11042307
    • Inchi: 1S/C8H9Cl2NO/c9-6-1-5(8(12)4-11)2-7(10)3-6/h1-3,8,12H,4,11H2
    • InChI Key: SWDAVNPCXAGELD-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C(CN)O)Cl

Computed Properties

  • Exact Mass: 205.00600
  • Monoisotopic Mass: 205.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.391
  • Boiling Point: 346.8°C at 760 mmHg
  • Flash Point: 163.6°C
  • Refractive Index: 1.6
  • PSA: 46.25000
  • LogP: 2.68580

2-amino-1-(3,5-dichlorophenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A611513-25mg
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
78982-78-2
25mg
$ 70.00 2022-05-31
TRC
A611513-50mg
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
78982-78-2
50mg
$ 95.00 2022-05-31
TRC
A611513-250mg
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
78982-78-2
250mg
$ 365.00 2022-05-31
Enamine
EN300-80729-0.05g
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
78982-78-2 95.0%
0.05g
$98.0 2025-03-21
Enamine
EN300-80729-0.1g
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
78982-78-2 95.0%
0.1g
$146.0 2025-03-21
Enamine
EN300-80729-0.25g
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
78982-78-2 95.0%
0.25g
$208.0 2025-03-21
Enamine
EN300-80729-0.5g
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
78982-78-2 95.0%
0.5g
$328.0 2025-03-21
Enamine
EN300-80729-1.0g
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
78982-78-2 95.0%
1.0g
$420.0 2025-03-21
Enamine
EN300-80729-2.5g
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
78982-78-2 95.0%
2.5g
$870.0 2025-03-21
Enamine
EN300-80729-5.0g
2-amino-1-(3,5-dichlorophenyl)ethan-1-ol
78982-78-2 95.0%
5.0g
$1710.0 2025-03-21
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